Cas no 2094149-95-6 (5-aminopyridine-2-carboximidamide dihydrochloride)

5-Aminopyridine-2-carboximidamide dihydrochloride is a versatile chemical intermediate with applications in pharmaceutical and organic synthesis. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and reactivity in aqueous or polar solvent systems. The compound features both an aminopyridine core and a carboximidamide group, making it a valuable precursor for heterocyclic compound synthesis, particularly in the development of bioactive molecules. Its high purity and well-defined structure ensure consistent performance in research and industrial processes. The product is particularly useful in medicinal chemistry for constructing pharmacophores or as a building block in drug discovery efforts. Proper storage under anhydrous conditions is recommended to maintain its integrity.
5-aminopyridine-2-carboximidamide dihydrochloride structure
2094149-95-6 structure
Product Name:5-aminopyridine-2-carboximidamide dihydrochloride
CAS No:2094149-95-6
MF:
MW:
CID:4637294
Update Time:2025-10-17

5-aminopyridine-2-carboximidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-aminopyridine-2-carboximidamide dihydrochloride

5-aminopyridine-2-carboximidamide dihydrochloride Pricemore >>

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Additional information on 5-aminopyridine-2-carboximidamide dihydrochloride

5-Aminopyridine-2-Carboximidamide Dihydrochloride: A Comprehensive Overview

5-Aminopyridine-2-carboximidamide dihydrochloride (CAS No. 2094149-95-6) is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, often referred to as 5-amino-pyridine-2-carboximidamide hydrochloride, belongs to the class of heterocyclic compounds, which are widely studied for their diverse roles in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 5-aminopyridine-2-carboximidamide dihydrochloride is characterized by a pyridine ring with an amino group at the 5-position and a carboximidamide group at the 2-position. This arrangement imparts the compound with distinctive electronic and steric properties, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates.

One of the most notable aspects of 5-amino-pyridine-2-carboximidamide hydrochloride is its role in medicinal chemistry. Researchers have explored its ability to act as a building block for constructing complex molecular architectures. For instance, its participation in Ullmann coupling reactions has been documented, showcasing its utility in forming biaryl bonds—a critical step in synthesizing numerous pharmaceutical agents.

In addition to its synthetic applications, 5-amino-pyridine-2-carboximidamide hydrochloride has been investigated for its biological activity. Preclinical studies suggest that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, its ability to modulate enzyme activity has positioned it as a promising lead compound for drug discovery efforts targeting neurodegenerative disorders.

The synthesis of 5-amino-pyridine-2-carboximidamide hydrochloride typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium catalysts has significantly improved the yield and purity of the final product.

From an industrial perspective, 5-amino-pyridine-2-carboximidamide hydrochloride is considered a key intermediate in the production of advanced materials. Its application extends to the development of high-performance polymers and coatings, where its unique electronic properties contribute to enhanced material stability and functionality.

In conclusion, 5-amino-pyridine-2-carboximidamide hydrochloride (CAS No. 2094149-95-6) stands out as a versatile compound with multifaceted applications across various scientific domains. Its role as a building block in organic synthesis, coupled with its potential biological activities, underscores its importance in contemporary research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.

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